Cas no 915920-08-0 (1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid)

1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
- 1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid(SALTDATA: FREE)
- 915920-08-0
- MFCD08691595
- Z963561596
- CHEMBRDG-BB 4015798
- 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid, AldrichCPR
- BS-38543
- FT-0720652
- AKOS011497673
- 1-(2-Methoxyethyl)-6-oxo-3-piperidinecarboxylic acid
- 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylicacid
- DTXSID50672418
- EN300-395691
- G29871
- DA-18521
-
- MDL: MFCD08691595
- Inchi: InChI=1S/C9H15NO4/c1-14-5-4-10-6-7(9(12)13)2-3-8(10)11/h7H,2-6H2,1H3,(H,12,13)
- InChI Key: FVGPDAWXQBRLSV-UHFFFAOYSA-N
- SMILES: COCCN1CC(CCC1=O)C(=O)O
Computed Properties
- Exact Mass: 201.10000
- Monoisotopic Mass: 201.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84000
- LogP: -0.10610
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Security Information
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M139508-500mg |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic Acid |
915920-08-0 | 500mg |
$ 65.00 | 2022-06-04 | ||
Enamine | EN300-395691-1.0g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95.0% | 1.0g |
$117.0 | 2025-02-20 | |
1PlusChem | 1P00GU5P-1g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95% | 1g |
$61.00 | 2025-02-27 | |
eNovation Chemicals LLC | Y1249356-5g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95% | 5g |
$315 | 2025-02-19 | |
eNovation Chemicals LLC | Y1249356-1g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95% | 1g |
$125 | 2025-02-19 | |
eNovation Chemicals LLC | Y1249356-1g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95% | 1g |
$125 | 2024-06-06 | |
Enamine | EN300-395691-0.25g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95.0% | 0.25g |
$58.0 | 2025-02-20 | |
TRC | M139508-250mg |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic Acid |
915920-08-0 | 250mg |
$ 50.00 | 2022-06-04 | ||
Enamine | EN300-395691-0.1g |
1-(2-methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | 95.0% | 0.1g |
$41.0 | 2025-02-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00270-1G |
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid |
915920-08-0 | Aldrich | 1G |
1076.09 | 2021-05-17 |
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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2. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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3. Back matter
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
Additional information on 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid
Research Briefing on 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid (CAS: 915920-08-0) in Chemical Biology and Pharmaceutical Applications
1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid (CAS: 915920-08-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine scaffold and methoxyethyl substitution, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid as a precursor for the synthesis of selective HDAC (histone deacetylase) inhibitors. The research demonstrated that derivatives of this compound exhibited promising activity against Class IIa HDACs, which are implicated in various cancers and neurodegenerative diseases. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.
In addition to its role in HDAC inhibition, recent patent filings (e.g., WO2023056347) have disclosed the utility of 915920-08-0 in the development of novel analgesics. The compound's structural features enable it to interact with opioid receptors while potentially mitigating the side effects associated with traditional opioid analgesics. Preclinical studies in animal models have shown reduced gastrointestinal toxicity compared to conventional opioids.
The synthetic accessibility of 1-(2-Methoxyethyl)-6-oxopiperidine-3-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99.5%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.
Emerging applications in radiopharmaceuticals have also been reported. Researchers at the University of California, San Francisco, have incorporated 915920-08-0 derivatives into PET tracer development, leveraging the compound's ability to cross the blood-brain barrier. Early results suggest potential for imaging neurodegenerative pathologies, with clinical trials expected to begin in 2025.
While the compound shows significant promise, challenges remain in fully characterizing its pharmacokinetic profile and potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to optimize the balance between efficacy and safety. The compound's versatility as a synthetic intermediate continues to drive innovation across multiple therapeutic areas, positioning it as a molecule of considerable interest in contemporary drug discovery efforts.
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